Cas no 1706443-77-7 (5-[4-(3-Fluoro-benzyloxy)-phenyl]-[1,3,4]oxadiazol-2-ylamine)

5-[4-(3-Fluoro-benzyloxy)-phenyl]-[1,3,4]oxadiazol-2-ylamine is a heterocyclic compound featuring an oxadiazole core substituted with an amine group and a 3-fluorobenzyloxyphenyl moiety. This structure imparts potential utility in medicinal chemistry, particularly as a scaffold for designing bioactive molecules. The presence of the fluorine atom enhances metabolic stability and binding affinity, while the oxadiazole ring contributes to its rigidity and electronic properties. Its well-defined synthetic route allows for consistent purity and scalability. This compound may serve as an intermediate in the development of pharmaceuticals targeting neurological or inflammatory pathways, owing to its balanced lipophilicity and hydrogen-bonding capabilities. Suitable for research applications requiring precise molecular modifications.

5-[4-(3-Fluoro-benzyloxy)-phenyl]-[1,3,4]oxadiazol-2-ylamine structure

1706443-77-7 structure

Product Name:5-[4-(3-Fluoro-benzyloxy)-phenyl]-[1,3,4]oxadiazol-2-ylamine

CAS No:1706443-77-7

MF:C₁₅H₁₂FN₃O₂

MW:285.273086547852

CID:5210537

Update Time:2025-05-27

5-[4-(3-Fluoro-benzyloxy)-phenyl]-[1,3,4]oxadiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

- 5-[4-(3-Fluoro-benzyloxy)-phenyl]-[1,3,4]oxadiazol-2-ylamine
- 1,3,4-Oxadiazol-2-amine, 5-[4-[(3-fluorophenyl)methoxy]phenyl]-
- Inchi： 1S/C15H12FN3O2/c16-12-3-1-2-10(8-12)9-20-13-6-4-11(5-7-13)14-18-19-15(17)21-14/h1-8H,9H2,(H2,17,19)
- InChI Key： MQAIZLXPILEIGO-UHFFFAOYSA-N
- SMILES： O1C(C2=CC=C(OCC3=CC=CC(F)=C3)C=C2)=NN=C1N

5-[4-(3-Fluoro-benzyloxy)-phenyl]-[1,3,4]oxadiazol-2-ylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM508099-1g	5-(4-((3-Fluorobenzyl)oxy)phenyl)-1,3,4-oxadiazol-2-amine	1706443-77-7	97%	1g	$568	2023-02-17

5-[4-(3-Fluoro-benzyloxy)-phenyl]-[1,3,4]oxadiazol-2-ylamine Related Literature

1. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

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2. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

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3. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

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5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

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Additional information on 5-[4-(3-Fluoro-benzyloxy)-phenyl]-[1,3,4]oxadiazol-2-ylamine

Comprehensive Overview of 5-[4-(3-Fluoro-benzyloxy)-phenyl]-[1,3,4]oxadiazol-2-ylamine (CAS No. 1706443-77-7)

The compound 5-[4-(3-Fluoro-benzyloxy)-phenyl]-[1,3,4]oxadiazol-2-ylamine (CAS No. 1706443-77-7) is a specialized organic molecule featuring a [1,3,4]oxadiazole core, a heterocyclic scaffold widely recognized for its pharmaceutical and agrochemical applications. This compound is characterized by the presence of a 3-fluoro-benzyloxy substituent, which enhances its potential bioactivity and metabolic stability. Researchers and industry professionals are increasingly interested in this molecule due to its structural uniqueness and potential applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced bioavailability and binding affinity in medicinal chemistry. The 3-fluoro-benzyloxy group in 5-[4-(3-Fluoro-benzyloxy)-phenyl]-[1,3,4]oxadiazol-2-ylamine aligns with this trend, making it a subject of interest for those exploring kinase inhibitors or GPCR-targeted therapies. Additionally, the [1,3,4]oxadiazole ring is known for its role in modulating electronic properties, which is critical for designing OLED materials or organic semiconductors.

From a synthetic perspective, CAS No. 1706443-77-7 is often synthesized via cyclization reactions involving hydrazide intermediates, a method frequently discussed in green chemistry forums. The compound’s amine functionality further allows for derivatization, enabling the creation of libraries for high-throughput screening (HTS). This adaptability has positioned it as a valuable building block in combinatorial chemistry, a hot topic in AI-driven drug discovery platforms.

Environmental and regulatory considerations are also pivotal in the discussion of 5-[4-(3-Fluoro-benzyloxy)-phenyl]-[1,3,4]oxadiazol-2-ylamine. With growing emphasis on sustainable synthesis, researchers are exploring catalytic methods to produce this compound with minimal waste. Its low ecotoxicity profile, as suggested by preliminary studies, makes it a candidate for green pharmaceutical formulations, aligning with the UN Sustainable Development Goals (SDGs).

In the context of intellectual property, CAS No. 1706443-77-7 has been referenced in patents related to anti-inflammatory agents and anticancer scaffolds. Its mechanism of action often involves ROS scavenging or enzyme inhibition, topics frequently searched in PubMed and Google Scholar. This underscores its relevance in precision medicine, where targeted therapies are paramount.

For analytical chemists, the characterization of 5-[4-(3-Fluoro-benzyloxy)-phenyl]-[1,3,4]oxadiazol-2-ylamine involves advanced techniques like LC-MS and NMR spectroscopy. The fluoro atom’s distinct spin-spin coupling patterns in ¹⁹F-NMR provide unique insights into its molecular conformation, a feature leveraged in structural elucidation studies. These methodologies are frequently queried in cheminformatics databases, reflecting their importance in modern research.

In summary, 5-[4-(3-Fluoro-benzyloxy)-phenyl]-[1,3,4]oxadiazol-2-ylamine (CAS No. 1706443-77-7) represents a convergence of medicinal chemistry, materials science, and sustainable technology. Its multifaceted applications and compliance with green chemistry principles ensure its continued relevance in both academic and industrial settings. As research progresses, this compound is poised to play a pivotal role in addressing challenges in drug development and functional materials.